767-12-4

3,3-Dimethylcyclohexanol

In Stock

• CAS RN:
• 767-12-4

• Formula:
• C8H16O

• InChI:
• InChI=1S/C8H16O/c1-8(2)5-3-4-7(9)6-8/h7,9H,3-6H2,1-2H3

• InChIKey:
• DQBDGNSFXSCBJX-UHFFFAOYSA-N

• 3,3-Dimethylcyclohexanol is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 128.21 g/mol. The purity is usually 95%.

3-(2-Methoxyphenoxy)pyrrolidine

In Stock

• CAS RN:
• 21767-12-4

• Formula:
• C11H15NO2

• InChI:
• InChI=1S/C11H15NO2/c1-13-10-4-2-3-5-11(10)14-9-6-7-12-8-9/h2-5,9,12H,6-8H2,1H3

• InChIKey:
• RLANOFAQNVDAQD-UHFFFAOYSA-N

• 3-(2-Methoxyphenoxy)pyrrolidine is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.

MBDB (hydrochloride)

In Stock

• CAS RN:
• 128767-12-4

• Formula:
• C12H18ClNO2

• InChI:
• InChI=1S/C12H17NO2.ClH/c1-3-10(13-2)6-9-4-5-11-12(7-9)15-8-14-11;/h4-5,7,10,13H,3,6,8H2,1-2H3;1H

• InChIKey:
• LFXXIXAVEJVYGY-UHFFFAOYSA-N

• A certified solution standard suitable for use in LC/MS or GC/MS applications for clinical toxicology, forensic analysis, urine drug testing, or pharmaceutical research. MBDB is an illicit drug structurally related to MDMA, with similar effects including euphoria and mild stimulation.
  MBDB is an analog of methylenedioxymethamphetamine (MDMA), differing only by the substitution of an ethyl for methyl group at the a-carbon. Like MDMA, MBDB is an entactogen that potently inhibits monoamine uptake. This product is intended for forensic and research purposes.